582-46-7

Terrein

In Stock

• CAS RN:
• 582-46-7

• Formula:
• C8H10O3

• InChI:
• InChI=1S/C8H10O3/c1-2-3-5-4-6(9)8(11)7(5)10/h2-4,7-8,10-11H,1H3/b3-2+/t7-,8-/m0/s1

• InChIKey:
• MHOOPNKRBMHHEC-HZIBQTDNSA-N

• Bioactive fungal metabolite. Akt and ERK inhibitor. Blocks NFκB activation. Induces G2/M cell cycle arrest. Inhibits melanogenesis. Shows antiproliferative and anti-inflammatory effects.
  Terrein is a fungal metabolite produced by A. terreus with diverse biological activities. It reduces melanin production in Mel-Ab mouse melanocytes in a dose-dependent manner via ERK activation and downregulation of microphthalmia-associated transcription factor (MITF). Terrein inhibits proliferation of human keratinocytes and thins the epidermis in a skin equivalent model of psoriasis vulgaris. It is antimicrobial, inhibiting the growth of S. aureus, A. hydrophila, E. faecalis, A. flavus, A. alternata, B. sorokiniana, and P. drechsleri (MICs = 1-40 μg/ml). Terrein also inhibits growth of A549 lung cancer cells in a dose-dependent manner.
  Terrain, also known as NSC 291308, is a fungal...

(2-Aminothiophen-3-YL)(thiophen-2-YL)methanone

In Stock

• CAS RN:
• 21582-46-7

• Formula:
• C9H7NOS2

• InChI:
• InChI=1S/C9H7NOS2/c10-9-6(3-5-13-9)8(11)7-2-1-4-12-7/h1-5H,10H2

• InChIKey:
• LEECHCYDZUFHRO-UHFFFAOYSA-N

• (2-Aminothiophen-3-YL)(thiophen-2-YL)methanone is a useful research compound. Its molecular formula is C9H7NOS2 and its molecular weight is 209.3 g/mol. The purity is usually 95%.